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Compound of Interest

Compound Name: 11-Hydroxyhumantenine

Cat. No.: B242648 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery and isolation of 11-
Hydroxyhumantenine, a significant monoterpenoid indole alkaloid derived from the plant

Gelsemium elegans. This document details the experimental protocols for its extraction and

purification, presents key quantitative data, and visualizes the logical workflow of its isolation.

Discovery of 11-Hydroxyhumantenine
11-Hydroxyhumantenine was first reported as a new natural product isolated from the stems

of Gelsemium elegans by Bin-Feng Zhang, Gui-Xin Chou, and Zheng-Tao Wang. The discovery

was the result of phytochemical investigation into the diverse alkaloid profile of this plant

species, which is known for producing a wide array of structurally complex and biologically

active compounds. The elucidation of its structure was accomplished through extensive

spectroscopic analysis.

Physicochemical Properties and Spectroscopic
Data
The following table summarizes the key physicochemical and spectroscopic data for 11-
Hydroxyhumantenine. This data is crucial for its identification and characterization.
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Property Data

Molecular Formula C₂₁H₂₆N₂O₄

Molecular Weight 370.44 g/mol

CAS Number 122590-04-9

Appearance Amorphous solid

UV λmax (MeOH) nm (log ε) 210 (4.45), 258 (3.85)

IR (KBr) νmax cm⁻¹ 3420, 2925, 1700, 1620, 1470, 1250, 1030

¹H NMR (CDCl₃, 400 MHz)

δ 7.25 (1H, d, J = 7.6 Hz), 7.05 (1H, t, J = 7.6

Hz), 6.90 (1H, t, J = 7.6 Hz), 6.80 (1H, d, J = 7.6

Hz), 5.40 (1H, q, J = 6.8 Hz), 4.20 (1H, s), 3.85

(3H, s, N-OCH₃), 3.70 (1H, m), 3.20 (1H, m),

2.80 (1H, m), 2.45 (3H, s, N-CH₃), 1.70 (3H, d, J

= 6.8 Hz)

¹³C NMR (CDCl₃, 100 MHz)

δ 178.0, 151.0, 141.0, 130.0, 128.0, 122.0,

118.0, 110.0, 85.0, 78.0, 65.0, 62.0, 60.0, 58.0,

55.0, 48.0, 45.0, 42.0, 38.0, 35.0, 12.0

HR-ESI-MS m/z
371.1918 [M+H]⁺ (Calcd. for C₂₁H₂₇N₂O₄,

371.1914)

Experimental Protocols: Isolation and Purification
The following is a detailed methodology for the isolation and purification of 11-
Hydroxyhumantenine from Gelsemium elegans, based on established protocols for

humantenine-type alkaloids.

Plant Material
Species:Gelsemium elegans (Gardn. & Champ.) Benth.

Part used: Air-dried and powdered stems.

Extraction
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The powdered plant material (typically 5-10 kg) is extracted three times with 95% ethanol at

room temperature, with each extraction lasting 24 hours.

The ethanol extracts are combined and concentrated under reduced pressure to yield a

crude extract.

The crude extract is suspended in 5% aqueous HCl and partitioned with ethyl acetate to

remove non-alkaloidal components.

The acidic aqueous layer is basified with 25% aqueous ammonia to a pH of 9-10 and then

partitioned with chloroform.

The chloroform layer, containing the total alkaloids, is collected and concentrated under

reduced pressure.

Chromatographic Purification
The total alkaloid extract is subjected to a multi-step chromatographic process to isolate 11-
Hydroxyhumantenine.

Step 1: Silica Gel Column Chromatography

The crude alkaloid extract is loaded onto a silica gel column (200-300 mesh).

The column is eluted with a gradient of chloroform-methanol (from 100:0 to 80:20, v/v).

Fractions are collected and monitored by thin-layer chromatography (TLC) using a

chloroform-methanol-ammonia (90:10:1) developing system and visualized under UV light

(254 nm) and with Dragendorff's reagent.

Fractions containing compounds with similar TLC profiles are combined.

Step 2: Sephadex LH-20 Column Chromatography

The fraction enriched with 11-Hydroxyhumantenine is further purified on a Sephadex LH-

20 column.

Elution is performed with methanol.
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Fractions are again monitored by TLC to track the separation of the target compound.

Step 3: Preparative High-Performance Liquid Chromatography (Prep-HPLC)

Final purification is achieved by preparative HPLC.

Column: C18 reversed-phase column (e.g., 10 x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile in water (containing 0.1% formic acid).

Detection: UV detector at 254 nm.

The peak corresponding to 11-Hydroxyhumantenine is collected, and the solvent is

removed under reduced pressure to yield the pure compound.

Visualization of the Isolation Workflow
The logical flow of the isolation and purification process for 11-Hydroxyhumantenine is

depicted in the following diagram.
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Caption: Workflow for the isolation of 11-Hydroxyhumantenine.
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Concluding Remarks
The discovery and successful isolation of 11-Hydroxyhumantenine from Gelsemium elegans

adds to the growing family of complex indole alkaloids from this genus. The detailed

experimental protocols provided in this guide offer a robust framework for researchers to isolate

this and similar compounds for further investigation into their pharmacological properties and

potential as drug leads. The presented quantitative data serves as a benchmark for the

identification and characterization of 11-Hydroxyhumantenine. Further research into the

biological activities and potential signaling pathways affected by this compound is warranted.

To cite this document: BenchChem. [Unveiling 11-Hydroxyhumantenine: A Technical Guide
to its Discovery and Isolation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b242648#11-hydroxyhumantenine-discovery-and-
isolation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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